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Compound of Interest

Compound Name: Rhenium(VII) oxide

Cat. No.: B075600 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of Rhenium oxide (ReOₓ) catalysts investigated

through in-situ X-ray Photoelectron Spectroscopy (XPS) during various catalytic reactions. It is

designed to offer researchers and scientists an objective overview of the performance and

surface chemistry of these catalysts under reaction conditions, with a focus on experimental

data and methodologies.

Ethylene Partial Oxidation
Rhenium-based catalysts have been explored as promoters or active phases for the partial

oxidation of ethylene to ethylene oxide. In-situ XPS studies have been instrumental in

identifying the active rhenium species under reaction conditions.

While direct quantitative comparisons with other catalysts under identical in-situ XPS conditions

are limited in the published literature, the following table summarizes the key findings for

Rhenium oxide catalysts from seminal studies.
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Rhenium Foil
0.3 mbar (O₂ +

C₂H₄), 350 °C

The active

surface consists

mainly of Re²⁺

and small

amounts of Re⁴⁺

species. No bulk-

stable oxides

(Re₂O₇, ReO₃,

ReO₂) were

observed during

the reaction.

Re₂O₇ forms on

the surface when

the catalyst is

cooled and

inactive.

Re²⁺ and Re⁴⁺

species
[1][2]

The in-situ XPS findings suggest a dynamic surface where higher oxidation states of rhenium

are reduced to lower oxidation states under reaction conditions, which then act as the catalytic

sites.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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